Cas no 31613-87-3 (3-aminopyrazine-2-thiol)

• Product Name: 3-aminopyrazine-2-thiol
• CAS No: 31613-87-3
• MF: C₄H₅N₃S
• MW: 127.167598485947
• CID: 1452782
• PubChem ID: 10986236
• Update Time: 2025-04-23

3-aminopyrazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinethione, 3-amino-
• 3-amino-1H-pyrazine-2-thione
• 3-aminopyrazine-2-thiol
• starbld0042924
• 31613-87-3
• 3-amino-2-mercaptopyrazine
• 3-Aminopyrazine-2(1H)-thione
• SCHEMBL10414864
• EN300-180973
• AKOS006339230
• DTXSID50450718
• Z1203579756

• Inchi： 1S/C4H5N3S/c5-3-4(8)7-2-1-6-3/h1-2H,(H2,5,6)(H,7,8)
• InChI Key： HRTBQOIJRXTFRD-UHFFFAOYSA-N
• SMILES： S=C1C(N)=NC=CN1

Computed Properties

• Exact Mass: 127.02055
• Monoisotopic Mass: 127.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3-aminopyrazine-2-thiol

Compound CAS No 31613-87-3: 2(1H)-Pyrazinethione, 3-Amino

The compound with CAS number 31613-87-3, known as 2(1H)-Pyrazinethione, 3-amino, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of pyrazinethiones, which are derivatives of pyrazine with a thione functional group. The presence of the amino group at the 3-position introduces unique chemical properties and reactivity, making it a subject of interest for researchers and industry professionals alike.

2(1H)-Pyrazinethione, 3-amino has been extensively studied for its potential applications in various fields. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their potential in gas storage, catalysis, and sensing technologies. The amino group in the molecule facilitates strong coordination interactions with metal ions, making it an ideal building block for constructing these frameworks.

In addition to its role in materials science, 2(1H)-Pyrazinethione, 3-amino has also been explored for its biological activity. Researchers have investigated its potential as an antimicrobial agent and a candidate for drug delivery systems. The compound's ability to form stable complexes with metal ions has been leveraged to develop nanocomposites that exhibit enhanced antibacterial properties. These findings have opened new avenues for its application in the pharmaceutical industry.

The synthesis of 2(1H)-Pyrazinethione, 3-amino involves a multi-step process that typically starts with the preparation of pyrazine derivatives. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Such innovations are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

From a structural standpoint, 2(1H)-Pyrazinethione, 3-amino exhibits a planar geometry due to the aromatic nature of the pyrazine ring. The thione group contributes to its reactivity by acting as a nucleophilic site in various chemical transformations. The amino group further enhances its versatility by allowing for additional functionalization and interaction with other molecules.

Recent studies have also focused on understanding the electronic properties of 2(1H)-Pyrazinethione, 3-amino using computational chemistry techniques. These studies have provided insights into its electronic structure and reactivity, paving the way for its use in electronic devices such as organic semiconductors and sensors. The compound's ability to undergo redox reactions makes it a promising candidate for applications in energy storage systems.

In conclusion, 2(1H)-Pyrazinethione, 3-amino (CAS No 31613-87-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.